Cas no 3034-43-3 (1H-Imidazolium,1,3-dimethyl-4-nitro-, iodide (1:1))

• Product Name: 1H-Imidazolium,1,3-dimethyl-4-nitro-, iodide (1:1)
• CAS No: 3034-43-3
• MF: C₅H₈IN₃O₂
• MW: 269.040392875671
• CID: 310420
• PubChem ID: 145669
• Update Time: 2025-04-19

1H-Imidazolium,1,3-dimethyl-4-nitro-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium,1,3-dimethyl-4-nitro-, iodide (1:1)
• 1,3-dimethyl-4-nitroimidazol-1-ium,iodide
• Imidazolium, 1,3-dimethyl-4-nitro-, iodide
• DTXSID70952688
• 1,3-Dimethyl-5-nitroimidazolium iodide
• 1,3-Dimethyl-5-nitro-1H-imidazol-3-ium iodide
• 3034-43-3
• 1,3-Dimethyl-4-nitroimidazolium iodide

• Inchi： 1S/C5H8N3O2.HI/c1-6-3-5(8(9)10)7(2)4-6;/h3-4H,1-2H3;1H/q+1;/p-1
• InChI Key： WICMJJSMPKBSLV-UHFFFAOYSA-M
• SMILES： [I-].[O-][N+](C1=C[N+](C)=CN1C)=O

Computed Properties

• Exact Mass: 260.9031
• Monoisotopic Mass: 268.966
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 51.95